Cas no 650606-32-9 (Benzaldehyde, 3-(hexyloxy)-4-propoxy-)
650606-32-9 structure
Product Name:Benzaldehyde, 3-(hexyloxy)-4-propoxy-
CAS No:650606-32-9
MF:C16H24O3
MW:264.359965324402
CID:408773
PubChem ID:71377412
Update Time:2025-04-19
Benzaldehyde, 3-(hexyloxy)-4-propoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3-(hexyloxy)-4-propoxy-
- 3-hexoxy-4-propoxybenzaldehyde
- 3-(HEXYLOXY)-4-PROPOXYBENZALDEHYDE
- DTXSID50800052
- 650606-32-9
-
- Inchi: 1S/C16H24O3/c1-3-5-6-7-11-19-16-12-14(13-17)8-9-15(16)18-10-4-2/h8-9,12-13H,3-7,10-11H2,1-2H3
- InChI Key: SROYYCFTGOZKJB-UHFFFAOYSA-N
- SMILES: O(C1C=C(C=O)C=CC=1OCCC)CCCCCC
Computed Properties
- Exact Mass: 264.17262
- Monoisotopic Mass: 264.17254462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Benzaldehyde, 3-(hexyloxy)-4-propoxy- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
650606-32-9 (Benzaldehyde, 3-(hexyloxy)-4-propoxy-) Related Products
- 57695-98-4(3-Methoxy-4-propoxybenzaldehyde)
- 51301-87-2(4-butoxy-3-methoxybenzaldehyde)
- 131525-50-3(3,4-Bis(octyloxy)benzaldehyde)
- 117241-25-5(Benzaldehyde,3,4-bis(dodecyloxy)-)
- 34127-96-3(3-butoxy-4-methoxybenzaldehyde)
- 118468-34-1(3',4'-(Didecyloxy)benzaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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